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Compound of Interest

Compound Name: 4-Cyanocinnamic acid

Cat. No.: B097937 Get Quote

This technical guide provides a comprehensive overview of the core physicochemical

properties of 4-Cyanocinnamic acid, tailored for researchers, scientists, and professionals in

drug development.

Core Physicochemical Data
The fundamental molecular attributes of 4-Cyanocinnamic acid are summarized below,

providing a foundational dataset for its use in experimental and developmental contexts.

Parameter Value Reference

Molecular Formula C₁₀H₇NO₂ [1]

Molecular Weight 173.171 g/mol [1]

Monoisotopic Mass 173.047678466 g/mol [1]

Melting Point 245-248°C [2]

Boiling Point (Predicted) 380.4 ± 25.0 °C [2]

Density (Predicted) 1.26 ± 0.1 g/cm³ [2]

pKa (Predicted) 4.13 ± 0.10 [2]
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4-Cyanocinnamic acid serves as a valuable building block in organic synthesis. Its structure,

featuring both a carboxylic acid and a nitrile group attached to a cinnamic acid backbone,

allows for a variety of chemical transformations. A common synthetic route to related

compounds involves the Knoevenagel condensation, which provides a logical framework for

understanding its reactivity and potential applications in the synthesis of more complex

molecules.
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Figure 1. A generalized workflow for the synthesis of cinnamic acid derivatives via the

Knoevenagel condensation.

Experimental Protocols
Due to the primary application of 4-Cyanocinnamic acid as a chemical intermediate, detailed

experimental protocols are centered on its synthesis and subsequent use in further chemical

reactions. Below is a representative protocol for a Knoevenagel condensation to synthesize a

cinnamic acid derivative.

Objective: To synthesize a cinnamic acid derivative from an aromatic aldehyde and an active

methylene compound.
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Materials:

Aromatic aldehyde (e.g., 4-cyanobenzaldehyde)

Active methylene compound (e.g., malonic acid)

Weak base catalyst (e.g., piperidine or pyridine)

Solvent (e.g., ethanol or toluene)

Round-bottom flask

Reflux condenser

Heating mantle

Magnetic stirrer and stir bar

Crystallization dish

Filtration apparatus (Buchner funnel, filter paper, vacuum flask)

Recrystallization solvent

Procedure:

Reaction Setup: In a round-bottom flask, dissolve the aromatic aldehyde and the active

methylene compound in a suitable solvent.

Catalyst Addition: Add a catalytic amount of the weak base to the reaction mixture.

Reflux: Attach a reflux condenser and heat the mixture to reflux with constant stirring. The

reaction progress can be monitored by thin-layer chromatography (TLC).

Work-up: After the reaction is complete (as indicated by TLC), cool the mixture to room

temperature.

Isolation: The product may precipitate out of the solution upon cooling. If not, the solvent can

be partially removed under reduced pressure to induce crystallization.
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Purification: Collect the crude product by vacuum filtration and wash with a cold solvent to

remove impurities.

Recrystallization: Further purify the product by recrystallization from an appropriate solvent

to obtain the pure cinnamic acid derivative.

Characterization: Analyze the final product for its purity and identity using techniques such as

melting point determination, NMR spectroscopy, and mass spectrometry.

This generalized protocol can be adapted based on the specific substrates and desired scale of

the reaction.

Logical Relationships in Application
While direct and extensive signaling pathway involvement for 4-Cyanocinnamic acid is not

widely documented, its utility as a precursor in the synthesis of pharmacologically active

molecules is a key aspect of its application. The following diagram illustrates the logical

progression from a simple precursor to a potentially bioactive compound.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b097937?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b097937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


4-Cyanocinnamic Acid
(Building Block)

Chemical Synthesis
(e.g., Amidation, Esterification)

Compound Library
(Novel Derivatives)

High-Throughput Screening
(Biological Assays)

Hit Compound Identification

Click to download full resolution via product page

Figure 2. A logical workflow illustrating the role of 4-Cyanocinnamic acid in a drug discovery

process.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to 4-Cyanocinnamic Acid].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b097937#4-cyanocinnamic-acid-molecular-weight-
and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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